Cas no 1702582-53-3 (3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1702582-53-3
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5872313
• PubChem ID: 126974692
• Update Time: 2025-06-09

3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1965649
• 1702582-53-3

• Inchi： 1S/C11H13ClFN/c1-11(2)9(10(11)14)6-3-4-8(13)7(12)5-6/h3-5,9-10H,14H2,1-2H3
• InChI Key： BJDJXHWKPMPQPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702582-53-3)

The compound 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702582-53-3) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloro-fluorophenyl moiety and the dimethylcyclopropane ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most frequently searched questions about 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is its synthesis method. The compound is typically prepared through multi-step organic reactions, including cyclopropanation and amination. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, allowing for further functionalization. This versatility has led to its exploration in the development of novel small-molecule inhibitors and agrochemical agents.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their stability and bioactivity. 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine aligns with this trend, as its rigid structure is ideal for targeting specific biological pathways. For instance, it has been studied in the context of enzyme inhibition and receptor modulation, making it a promising candidate for therapeutic applications.

Another hot topic surrounding this compound is its environmental impact and biodegradability. With growing concerns about sustainable chemistry, researchers are investigating the ecological footprint of halogenated compounds. While 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is not classified as hazardous, its degradation products are under scrutiny to ensure compliance with green chemistry principles.

The compound's physical and chemical properties are also a focal point for many users. Its molecular weight, solubility, and stability under various conditions are critical for industrial applications. For example, its lipophilicity makes it suitable for formulations requiring penetration through biological membranes, a feature highly sought after in drug delivery systems.

From a commercial perspective, 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is gaining traction as a building block in custom synthesis. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for high-throughput screening and lead optimization projects. Its availability in high purity grades further enhances its appeal for precision applications.

In conclusion, 3-(3-chloro-4-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1702582-53-3) is a versatile and scientifically significant compound. Its structural uniqueness, combined with its potential in drug discovery and material science, positions it as a key player in modern chemistry. As research continues to uncover new applications, this compound is likely to remain a topic of interest for both academic and industrial communities.